4-(5-Methoxy-pyridin-2-ylmethoxy)-1H-pyridin-2-one

• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 4-[(5-methoxypyridin-2-yl)methoxy]-1H-pyridin-2-one
• InChI: InChI=1S/C12H12N2O3/c1-16-11-3-2-9(14-7-11)8-17-10-4-5-13-12(15)6-10/h2-7H,8H2,1H3,(H,13,15)
• InChI Key: VOCNGDTZEKYUPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1)COC2=CC(=O)NC=C2

Description

4-(5-Methoxy-pyridin-2-ylmethoxy)-1H-pyridin-2-one is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromomethyl-5-methoxy-pyridine (preparation 11a, 2.00 g crude material), 2,4-dihydroxypyridine (1.06 g, 9.5 mmol) in acetonitrile (20 mL) and DMF (5 mL) is added K2CO3 and the mixture is stirred for 4 h at 50° C. and overnight at room temperature. The reaction mixture is diluted with water (60 mL) and extracted several times with ethyl acetate. The organic layer is dried over Na2SO4, concentrated under reduced pressure and purified via reverse phase HPLC chromatography (Waters XBridge 5 μm, gradient 25%→95% methanol in water+0.3% NH4OH).